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Compound of Interest

Compound Name: GSK2945

Cat. No.: B1443831 Get Quote

Technical Support Center: GSK2945
Welcome to the technical support center for GSK2945. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered during the handling, storage, and experimental use of GSK2945.

Frequently Asked Questions (FAQs)
Q1: What is GSK2945 and what is its mechanism of action?

GSK2945 is a small molecule antagonist of the nuclear receptor REV-ERBα. REV-ERBα is a

key component of the core circadian clock machinery and acts as a transcriptional repressor of

several genes, including BMAL1. By inhibiting REV-ERBα, GSK2945 can modulate the

expression of circadian-controlled genes and influence metabolic and inflammatory pathways.

Q2: What are the recommended storage conditions for GSK2945?

For optimal stability, GSK2945 should be stored under specific conditions. The following table

summarizes the recommended storage for both the solid compound and solutions.
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Form
Storage
Temperature

Duration Special Conditions

Solid (Powder) 4°C Long-term
Store under a nitrogen

atmosphere.

Solution in DMSO -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Store under a

nitrogen atmosphere.

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Store under a

nitrogen atmosphere.

Q3: My GSK2945 solution in DMSO appears to have precipitated. What should I do?

Precipitation of small molecules in DMSO can occur, especially after freeze-thaw cycles or if

the DMSO has absorbed moisture. Here are some troubleshooting steps:

Gentle Warming: Warm the solution to 37°C for a short period to see if the precipitate

redissolves.

Sonication: Use a sonicator bath to aid in redissolving the compound.

Fresh Solvent: Ensure you are using anhydrous (dry) DMSO, as it is hygroscopic and

absorbed water can reduce solubility.

Verify Concentration: Ensure the concentration of your solution does not exceed the

solubility limit of GSK2945 in DMSO.

Q4: I am observing inconsistent results in my cell-based assays with GSK2945. What could be

the cause?

Inconsistent results can stem from several factors related to compound stability and handling:
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Degradation in Media: GSK2945 may be unstable in aqueous cell culture media at 37°C. It is

recommended to perform a stability test in your specific medium.

Variability in Stock Solution: Ensure your DMSO stock solution is fully dissolved and

homogenous before preparing working solutions.

Adsorption to Plastics: Small molecules can sometimes adsorb to plasticware. Consider

using low-adhesion plastics or pre-coating plates.

Light Exposure: Protect solutions from prolonged exposure to light, as this can cause

photodegradation of some compounds.

Troubleshooting Guides
Issue: Rapid Loss of Compound Activity in Aqueous
Solution
This guide will help you troubleshoot and identify the cause of decreased GSK2945 activity in

your experiments.
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Start: Inconsistent or reduced
GSK2945 activity observed

1. Verify Stock Solution
- Is it fully dissolved?
- Stored correctly?

Prepare fresh stock solution
in anhydrous DMSO

No/Precipitate

2. Assess Stability in Media
- Incubate GSK2945 in your

  experimental media over time

Yes

Analyze samples by HPLC
to quantify degradation

Degradation Confirmed

>15% loss No Significant Degradation

<15% loss

Optimize assay conditions
(e.g., incubation time, concentration)

Issue Persists:
Contact Technical Support

3. Troubleshoot Assay Protocol
- Check for interactions with

  other reagents
- Verify cell health

Issue Resolved

Click to download full resolution via product page

Troubleshooting workflow for decreased GSK2945 activity.
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Experimental Protocols
Protocol: Assessment of GSK2945 Stability in
Experimental Media
This protocol outlines a method to determine the stability of GSK2945 in your specific cell

culture medium using High-Performance Liquid Chromatography (HPLC).

Materials:

GSK2945

Anhydrous DMSO

Your experimental cell culture medium (with and without serum, if applicable)

HPLC system with a suitable C18 column

Acetonitrile (ACN) and water (HPLC grade)

Formic acid (optional, for mobile phase modification)

96-well plates or microcentrifuge tubes

Procedure:

Prepare Stock Solution: Prepare a 10 mM stock solution of GSK2945 in anhydrous DMSO.

Prepare Working Solutions: Dilute the stock solution in your experimental medium to the final

working concentration (e.g., 10 µM). Prepare separate solutions for media with and without

serum if both conditions are used in your experiments.

Time-Course Incubation:

Aliquot the working solutions into multiple wells of a 96-well plate or separate tubes for

each time point.

Incubate at 37°C in a CO₂ incubator.
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Define your time points (e.g., 0, 2, 4, 8, 24, 48 hours).

Sample Collection:

At each time point, collect an aliquot of the incubated solution.

For the T=0 sample, collect immediately after preparation.

To stop potential degradation, immediately mix the collected aliquot with an equal volume

of cold acetonitrile to precipitate proteins.

Sample Processing:

Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet

precipitated proteins.

Transfer the supernatant to HPLC vials for analysis.

HPLC Analysis:

Develop a stability-indicating HPLC method capable of separating GSK2945 from

potential degradation products.[1][2][3][4] A gradient elution with a C18 column using a

mobile phase of acetonitrile and water (with 0.1% formic acid) is a common starting point.

Inject the samples and monitor the peak area of GSK2945 at an appropriate UV

wavelength.

Data Analysis:

Calculate the percentage of GSK2945 remaining at each time point relative to the T=0

sample.

Plot the percentage remaining versus time to determine the stability profile.
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Preparation

Incubation & Sampling

Analysis

1. Prepare 10 mM GSK2945
stock in anhydrous DMSO

2. Dilute to working concentration
in experimental media

3. Incubate at 37°C

4. Collect samples at
T=0, 2, 4, 8, 24, 48h

5. Quench with cold Acetonitrile

6. Centrifuge to remove protein

7. Analyze supernatant by HPLC

8. Calculate % remaining vs. T=0
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Workflow for assessing GSK2945 stability in media.
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Signaling Pathway
REV-ERBα Signaling Pathway
GSK2945 is an antagonist of REV-ERBα, a key transcriptional repressor in the circadian clock.

The diagram below illustrates the core feedback loop of the circadian rhythm involving REV-

ERBα and its downstream effects.[5][6][7][8]
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REV-ERBα's role in the circadian clock feedback loop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1443831?utm_src=pdf-body-img
https://www.benchchem.com/product/b1443831?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612177/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3612177/
https://pubmed.ncbi.nlm.nih.gov/23555152/
https://pubmed.ncbi.nlm.nih.gov/23555152/
https://pubmed.ncbi.nlm.nih.gov/12151063/
https://pubmed.ncbi.nlm.nih.gov/12151063/
https://pubmed.ncbi.nlm.nih.gov/26664372/
https://pubmed.ncbi.nlm.nih.gov/26664372/
https://www.researchgate.net/figure/llustration-of-molecular-pathway-of-REV-ERBas-association-with-cancer-progression_fig4_357906257
https://www.researchgate.net/figure/Rev-erba-coordinates-circadian-rhythm-and-metabolic-pathways-in-a-heme-dependent-mode_fig1_43299966
https://en.wikipedia.org/wiki/Rev-ErbA_alpha
https://en.wikipedia.org/wiki/Rev-Erb
https://www.benchchem.com/product/b1443831#gsk2945-degradation-and-storage-conditions
https://www.benchchem.com/product/b1443831#gsk2945-degradation-and-storage-conditions
https://www.benchchem.com/product/b1443831#gsk2945-degradation-and-storage-conditions
https://www.benchchem.com/product/b1443831#gsk2945-degradation-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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